Cas no 2172045-18-8 (3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid)

• Product Name: 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• CAS No: 2172045-18-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6446714
• PubChem ID: 165549068
• Update Time: 2025-06-12

3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid
• 3-{N-cyclopropyl-1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}propanoic acid
• EN300-1480873
• 2172045-18-8

• Inchi： 1S/C28H32N2O5/c31-25(32)14-17-30(19-12-13-19)26(33)28(15-6-1-7-16-28)29-27(34)35-18-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,19,24H,1,6-7,12-18H2,(H,29,34)(H,31,32)
• InChI Key： DQWIJUDEYHODHH-UHFFFAOYSA-N
• SMILES： O=C(C1(CCCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N(CCC(=O)O)C1CC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 768
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid

Research Brief on 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS: 2172045-18-8)

Recent studies on the compound 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS: 2172045-18-8) have highlighted its potential as a key intermediate in peptide synthesis and drug discovery. This Fmoc-protected amino acid derivative has garnered attention due to its unique structural features, including the cyclopropyl and cyclohexyl moieties, which contribute to enhanced stability and conformational control in peptide chains. The compound's CAS number (2172045-18-8) serves as a critical identifier in chemical databases and patent literature.

In the context of solid-phase peptide synthesis (SPPS), this compound has been utilized as a building block for introducing constrained amino acid residues. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness in creating β-turn mimetics, which are crucial for developing peptide-based therapeutics targeting protein-protein interactions. The Fmoc protection group allows for standard SPPS protocols while the cyclopropyl moiety provides rigidity to the resulting peptide structure.

Structural analysis through X-ray crystallography and NMR spectroscopy has revealed interesting conformational properties of this compound. The cyclohexyl ring adopts a chair conformation, while the cyclopropyl group induces significant steric hindrance, affecting the overall molecular geometry. These characteristics make it particularly valuable for designing conformationally restricted peptides with improved metabolic stability and target binding affinity.

Recent applications in drug discovery have focused on its incorporation into peptidomimetics targeting G-protein coupled receptors (GPCRs). Several research groups have reported successful synthesis of potent and selective ligands for Class A GPCRs using this building block. The compound's ability to introduce both hydrophobic character and conformational constraints has proven valuable in addressing challenges related to peptide drug bioavailability.

From a synthetic chemistry perspective, novel routes for the preparation of 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid have been developed to improve yield and purity. A 2024 publication in Organic Process Research & Development described an optimized procedure using continuous flow chemistry, which reduced reaction times from days to hours while maintaining excellent enantiomeric purity (>99% ee).

Ongoing research is exploring the compound's potential in creating macrocyclic peptides and peptide-drug conjugates. Its structural features appear particularly suited for stabilizing β-hairpin motifs, which are important in developing inhibitors of protein-protein interactions. Computational modeling studies suggest that derivatives of this compound may have applications in targeting challenging drug targets such as KRAS oncoproteins.

In conclusion, 3-{N-cyclopropyl-1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}propanoic acid (CAS: 2172045-18-8) represents a versatile tool in modern medicinal chemistry, with applications ranging from basic peptide science to advanced drug discovery programs. Its unique combination of structural features continues to inspire innovative approaches in the design of peptide-based therapeutics.